![molecular formula C17H13FN4O2S B279377 6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279377.png)
6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. It also exhibits anti-inflammatory and analgesic properties by inhibiting the production of inflammatory cytokines and modulating the activity of enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have both biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation and pain in animal models. Additionally, this compound has been shown to have low toxicity, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as an anti-cancer agent and its low toxicity. However, its mechanism of action is not fully understood, and further studies are needed to determine its full potential as a therapeutic agent. Additionally, the synthesis of this compound can be challenging, and optimization of the synthesis method is necessary to obtain high yields of the compound with good purity.
Future Directions
There are several future directions for the study of 6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the further development of this compound as a potential anti-cancer agent. Studies are needed to determine its efficacy in different types of cancer and to optimize the synthesis method to produce the compound in large quantities. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential as a therapeutic agent for inflammatory diseases. Finally, the development of new fluorescent probes based on this compound for the detection of metal ions is another potential future direction for research.
Synthesis Methods
The synthesis method of 6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,5-dimethoxyphenyl hydrazine with 3-fluorobenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with thiocarbonyldiimidazole to obtain the final product. This synthesis method has been optimized to produce high yields of the compound with good purity.
Scientific Research Applications
6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in various fields of scientific research. It has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It also exhibits anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
Product Name |
6-(3,5-Dimethoxyphenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
---|---|
Molecular Formula |
C17H13FN4O2S |
Molecular Weight |
356.4 g/mol |
IUPAC Name |
6-(3,5-dimethoxyphenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H13FN4O2S/c1-23-13-7-11(8-14(9-13)24-2)16-21-22-15(19-20-17(22)25-16)10-4-3-5-12(18)6-10/h3-9H,1-2H3 |
InChI Key |
LAGXXUPIWXFINB-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.